Cas no 1797333-04-0 (8-ethoxy-3-[4-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperazine-1-carbonyl]chromen-2-one)

• Product Name: 8-ethoxy-3-[4-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperazine-1-carbonyl]chromen-2-one
• CAS No: 1797333-04-0
• MF: C₂₂H₂₁N₇O₄
• MW: 447.446643590927
• CID: 5982097
• PubChem ID: 71810990
• Update Time: 2025-05-19

8-ethoxy-3-[4-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperazine-1-carbonyl]chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 8-ethoxy-3-[4-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperazine-1-carbonyl]chromen-2-one
• 3-(4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazine-1-carbonyl)-8-ethoxy-2H-chromen-2-one
• 1797333-04-0
• 8-ethoxy-3-{4-[6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl]piperazine-1-carbonyl}-2H-chromen-2-one
• AKOS024569268
• F6458-0050

• Inchi： 1S/C22H21N7O4/c1-2-32-17-5-3-4-15-12-16(22(31)33-20(15)17)21(30)28-10-8-27(9-11-28)18-6-7-19(26-25-18)29-14-23-13-24-29/h3-7,12-14H,2,8-11H2,1H3
• InChI Key： SQUZAKLYFPYNSU-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2OCC)C=C1C(N1CCN(C2=NN=C(N3C=NC=N3)C=C2)CC1)=O

Computed Properties

• Exact Mass: 447.16550218g/mol
• Monoisotopic Mass: 447.16550218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 8-ethoxy-3-[4-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperazine-1-carbonyl]chromen-2-one

Professional Introduction to Compound with CAS No. 1797333-04-0 and Product Name: 8-ethoxy-3-[4-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperazine-1-carbonyl]chromen-2-one

The compound with the CAS number 1797333-04-0 and the product name 8-ethoxy-3-[4-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperazine-1-carbonyl]chromen-2-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric moieties, including an ethoxy group, a piperazine moiety, and a chromen scaffold, suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The 1,2,4-triazole and pyridazine rings in this compound are well-known for their ability to modulate various biological pathways. Specifically, the 1,2,4-triazole moiety has been extensively studied for its antimicrobial and anti-inflammatory properties, while the pyridazine ring is often associated with kinase inhibition. The combination of these structural elements in 8-ethoxy-3-[4-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperazine-1-carbonyl]chromen-2-one opens up possibilities for targeting multiple disease mechanisms simultaneously.

The chromen scaffold is another critical component of this compound that contributes to its pharmacological potential. Chromene derivatives are known for their bioactivity in various therapeutic areas, including anticoagulation and anti-inflammatory effects. The incorporation of the 8-hydroxy group into the chromen ring enhances its solubility and bioavailability, which are crucial factors for drug efficacy. Furthermore, the presence of a carbonyl group at the 3-position of the chromen ring suggests potential for further functionalization, allowing for the development of analogs with improved pharmacokinetic profiles.

In terms of biological activity, preliminary studies have indicated that this compound exhibits promising interactions with several key enzymes and receptors involved in human health and disease. The piperazine moiety, known for its ability to interact with G-protein coupled receptors (GPCRs), may contribute to its potential as an adrenergic receptor modulator or an antipsychotic agent. Additionally, the 6-(1,2,4-triazol-1-yl)pyridazinyl substituent could play a role in modulating enzymes such as tyrosine kinases or other protein targets relevant to cancer therapy.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of each substituent—whether it is the ethoxy group, the triazolyl-pyridazinyl-piperazine fragment, or the chromen core—demands careful optimization to maintain structural integrity and functional group compatibility. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic system efficiently.

From a computational chemistry perspective, molecular modeling studies have been conducted to predict the binding affinity and mode of interaction between this compound and potential biological targets. These simulations have provided valuable insights into how different parts of the molecule interact with receptors or enzymes at an atomic level. This information is crucial for designing derivatives with enhanced potency and selectivity. For instance, understanding how the 8-hydroxy group influences solubility or how the carbonyl group participates in hydrogen bonding can guide modifications aimed at improving drug-like properties.

The pharmaceutical industry has shown increasing interest in developing small molecules that can modulate multiple targets simultaneously—a strategy known as polypharmacology. The multifaceted nature of 8-ethoxy-3-[4-[6-(1,2,4-triazol-1-y l)pyridazin -3 -yl] piperazine -1 -carbonyl ]chromen -2 -one, with its combination of pharmacophores interacting with different biological systems, aligns well with this approach. Such compounds hold promise for treating complex diseases that involve multiple pathological pathways.

Future research directions may include exploring derivatives of this compound that exhibit improved pharmacokinetic profiles or enhanced specificity for certain therapeutic targets. Additionally, investigating its potential in preclinical models could provide further evidence of its efficacy and safety before moving into human trials. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible therapeutic benefits.

In conclusion,8 - ethoxy - 3 -[ 4 -[ 6 -( 1 , 2 , 4 -triazol - 1 - y l ) pyridazin - 3 - y l ] piperazine - 1 - carbonyl ] chromen - 2 - one represents a significant advancement in medicinal chemistry due to its complex structure and multifaceted pharmacological potential. Its synthesis requires sophisticated chemical techniques but offers opportunities for designing novel therapeutic agents targeting various diseases. As research progresses,CAS No .1797333 -04 -0 will continue to be a subject of interest for scientists seeking innovative solutions in drug discovery . p >